Cas no 39508-27-5 (4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide)
39508-27-5 structure
Product Name:4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide
CAS No:39508-27-5
MF:C9H12FIN2O2
MW:326.106657981873
CID:924647
PubChem ID:170215
Update Time:2025-04-19
4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide
- (4-fluoro-3-nitrophenyl)-trimethylazanium,iodide
- 4-Fluor-3-nitro-phenyl-trimethylammoniumiodid
- AC1L556F
- AC1Q1TEZ
- AR-1G2347
- Benzenaminium, 4-fluoro-N,N,N-trimethyl-3-nitro-, iodide
- CTK1C3358
- EINECS 254-478-2
- SureCN1110822
- NSC-177770
- 1-fluoro-2-nitro-4-trimethylammonio-benzene iodide
- QVAYBTQAQYWEOZ-UHFFFAOYSA-M
- AKOS024337600
- Benzenaminium, 4-fluoro-N,N,N-trimethyl-3-nitro-, iodide (1:1)
- 39508-27-5
- NSC 177770
- NS00059011
- Benzenaminium,N,N-trimethyl-3-nitro-, iodide
- SCHEMBL1110822
- NSC177770
- DTXSID40885772
-
- Inchi: 1S/C9H12FN2O2.HI/c1-12(2,3)7-4-5-8(10)9(6-7)11(13)14;/h4-6H,1-3H3;1H/q+1;/p-1
- InChI Key: QVAYBTQAQYWEOZ-UHFFFAOYSA-M
- SMILES: [I-].FC1C=CC(=CC=1[N+](=O)[O-])[N+](C)(C)C
Computed Properties
- Exact Mass: 313.8984
- Monoisotopic Mass: 325.99275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
- LogP: -0.54220
4-fluoro-N,N,N-trimethyl-3-nitroanilinium iodide Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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